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Compound of Interest

Compound Name: (Rac)-Spirotetramat-enol

Cat. No.: B1395592 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of (Rac)-Spirotetramat-enol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Summary of Key Safety and Physical Data
Proper handling and disposal of (Rac)-Spirotetramat-enol require an understanding of its

physical properties and associated hazards. The following table summarizes crucial data for

quick reference.
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Property Data

Chemical Identification

(Rac)-Spirotetramat-enol; cis-3-(2,5-

Dimethylphenyl)-4-hydroxy-8-methoxy-1-

azaspiro[4.5]dec-3-en-2-one[1]

Molecular Formula C₁₈H₂₃NO₃[1][2]

Molecular Weight 301.38 g/mol [1][2]

Physical State Solid (Neat form)[1]

Decomposition Temperature Decomposes at approximately 229 °C[2]

Storage Conditions

Store in a cool, dry place, in a tightly closed

container. Recommended temperatures include

4°C and ambient (>5 °C).[1][2][3]

Hazard Statements

Causes serious eye irritation.[2][4] Irritating to

skin.[2] Toxic to fish and other aquatic

organisms, with potential for long-term adverse

effects in the aquatic environment.[2]

Signal Word Warning[2]

UN Number (Transport)
UN3077 (Environmentally hazardous substance,

solid, n.o.s.)[2]

Experimental Protocols for Disposal and Spill
Management
The following protocols provide step-by-step guidance for managing the disposal of bulk

material and handling accidental spills of (Rac)-Spirotetramat-enol.

Protocol 1: Disposal of Unused or Waste (Rac)-
Spirotetramat-enol
This procedure applies to the disposal of expired, surplus, or contaminated bulk quantities of

the chemical.
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Personal Protective Equipment (PPE): Before handling the material, wear appropriate safety

apparel, including chemical-resistant gloves, protective clothing, and eye or face protection.

[2][4] Ensure work is conducted in a well-ventilated area or under a fume hood to avoid

breathing vapors.[4]

Waste Characterization and Segregation:

Classify the material as hazardous waste due to its aquatic toxicity and irritant properties.

[2]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Packaging and Labeling:

Place the waste material in a clearly labeled, sealed, and non-reactive container.

The label should include the chemical name "(Rac)-Spirotetramat-enol," the appropriate

hazard pictograms (e.g., irritant, environmentally hazardous), and the UN number

(UN3077).

Disposal Method:

The primary recommended disposal method is incineration in an authorized special waste

incineration plant.[5][6]

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for collection and transport.

Consult with the waste disposal site operator and the responsible authority to ensure all

local, regional, and national regulations are met.[5] Do not let the product enter drains.[4]

Protocol 2: Spill Cleanup and Disposal
This protocol outlines the procedure for safely managing and disposing of small spills of (Rac)-
Spirotetramat-enol in a laboratory setting.

Immediate Response and PPE:
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Ensure adequate ventilation.[4]

Wear the appropriate PPE as described in Protocol 1 (gloves, safety glasses/goggles, lab

coat).

Containment and Collection:

For small spills, the material can be collected by gently sweeping it into a suitable

container for proper disposal.[3] Alternatively, a wet cloth can be used to collect the

material.[3]

Prevent further leakage or spillage if it is safe to do so.[4]

Decontamination:

After the bulk of the spill has been collected, decontaminate the area. Wash the surface

with plenty of soapy water.[3]

Packaging and Disposal of Spill Debris:

Place all contaminated materials (e.g., used cloths, absorbent pads, contaminated PPE)

into a sealed container.

Label the container as hazardous waste containing "(Rac)-Spirotetramat-enol spill

debris."

Dispose of the container through your institution's hazardous waste program, following the

same procedure as for bulk waste.

Visual Workflow for Disposal Decision-Making
The following diagram illustrates the logical steps and decision points for the proper disposal of

(Rac)-Spirotetramat-enol.
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Unwanted (Rac)-Spirotetramat-enol
(Waste Generation)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Small Spill

Spill

Bulk / Contaminated Material

Bulk Waste

Step 3a: Collect Spill Debris
(Sweep or use wet cloth)

Step 3b: Securely Package
 in Primary Container

Step 4a: Package Debris in
 Labeled Waste Container

Step 4b: Label Container
(Hazardous Waste, Chemical Name, UN#)

Step 5: Contact EHS / Licensed
 Waste Disposal Service

Final Disposal via
 Authorized Incineration

Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-Spirotetramat-enol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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